Cas no 872696-29-2 (2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid)
2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid
- 872696-29-2
- SR-01000019125-1
- SR-01000019125
- 2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid
- (Z)-2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid
- AKOS016307715
- AKOS002209505
- F1951-0077
-
- Inchi: 1S/C16H15NO6S2/c1-2-23-10-5-3-9(4-6-10)7-12-14(20)17(16(24)25-12)11(15(21)22)8-13(18)19/h3-7,11H,2,8H2,1H3,(H,18,19)(H,21,22)/b12-7-
- InChI Key: HUBLCIGODYRRQY-GHXNOFRVSA-N
- SMILES: S1C(N(C(/C/1=C/C1C=CC(=CC=1)OCC)=O)C(C(=O)O)CC(=O)O)=S
Computed Properties
- Exact Mass: 381.03407955g/mol
- Monoisotopic Mass: 381.03407955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 162Ų
2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1951-0077-2μmol |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-5μmol |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-10μmol |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-20μmol |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-1mg |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-2mg |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-3mg |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-4mg |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-5mg |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1951-0077-10mg |
2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
872696-29-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid
Comprehensive Analysis of 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid (CAS No. 872696-29-2)
The compound 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid (CAS No. 872696-29-2) is a structurally unique molecule with significant potential in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a thiazolidinone core, a methylidene group, and a butanedioic acid moiety. This combination of functional groups makes it a subject of interest for researchers exploring drug discovery, enzyme inhibition, and molecular targeting.
In recent years, the scientific community has shown growing interest in thiazolidinone derivatives due to their diverse biological activities. The Z-configuration of the methylidene group in this compound is particularly noteworthy, as it influences the molecule's stereochemistry and interaction with biological targets. Researchers are investigating its potential role in anti-inflammatory and metabolic regulation applications, aligning with current trends in precision medicine and personalized therapeutics.
The 4-ethoxyphenyl substituent in this compound enhances its lipophilicity, which is a critical factor for cell membrane permeability and bioavailability. This property is especially relevant in the context of drug delivery systems, a hot topic in pharmaceutical sciences. The sulfanylidene group further contributes to its reactivity, making it a candidate for covalent inhibitor development—a cutting-edge area in cancer research and infectious disease treatment.
From a synthetic chemistry perspective, the preparation of 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid involves sophisticated techniques such as microwave-assisted synthesis and catalyzed cyclization. These methods are frequently searched by chemists looking for green chemistry alternatives and time-efficient protocols. The compound's butanedioic acid tail also opens doors for prodrug design, a strategy gaining traction in biopharmaceutical optimization.
Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS)—techniques that dominate queries in analytical method development forums. Its stability under various pH conditions is another area of investigation, particularly for researchers focusing on formulation science and excipient compatibility.
In the broader context of medicinal chemistry, this compound's structure-activity relationship (SAR) is being mapped against various biological targets. Computational chemists are using molecular docking and quantitative structure-activity relationship (QSAR) models to predict its behavior—a methodology frequently searched in cheminformatics databases. These studies are crucial for understanding its potential in multi-target therapies, a paradigm shift in treating complex diseases.
The environmental fate of 872696-29-2 is also under scrutiny, with biodegradation studies becoming increasingly important in sustainable chemistry initiatives. Its ecotoxicological profile is being evaluated using in silico prediction tools, addressing the pharmaceutical industry's push toward green drug development—a topic generating substantial online engagement among environmental chemists.
Patent literature reveals growing intellectual property activity around thiazolidinone-based compounds, with particular attention to their kinase modulation capabilities. This aligns with market trends in targeted therapy development, where users frequently search for small molecule inhibitors and allosteric modulators. The ethoxyphenyl moiety in this compound specifically attracts interest for its potential in CNS drug design, another high-traffic research area.
From a regulatory standpoint, the compound's ICH stability guidelines compliance is being verified, a crucial step for preclinical development. This process involves rigorous forced degradation studies—a technical subject with substantial search volume among quality control professionals. The data generated contributes to the broader understanding of structure-degradation relationships in heterocyclic compounds.
In conclusion, 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid represents a multifaceted research tool bridging chemical biology and pharmaceutical innovation. Its study addresses numerous contemporary scientific questions while offering practical applications in lead compound optimization and therapeutic agent design—topics consistently ranking high in academic search engines and AI-driven literature databases.
872696-29-2 (2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)